N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide

• IUPAC Name: N-cyclopropyl-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C13H21N3O2S/c17-12(11-2-1-9-18-11)15-5-7-16(8-6-15)13(19)14-10-3-4-10/h10-11H,1-9H2,(H,14,19)
• InChI Key: QYXARDXACBIHOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCN(CC2)C(=S)NC3CC3
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol
• Solubility: >42.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, an important neurotransmitter in the brain. The inhibition of GABA aminotransferase by CPP-115 leads to an increase in GABA levels, which can have a range of effects on the brain and body.

Mechanism of Action

N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide works by inhibiting the enzyme GABA aminotransferase, which leads to an increase in GABA levels in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating brain activity. By increasing GABA levels, N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide can modulate neuronal activity and affect a range of physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide are complex and varied. In addition to its effects on GABA levels, N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been shown to modulate the activity of other neurotransmitters, such as dopamine and glutamate. It can also affect cellular signaling pathways and gene expression, leading to changes in cellular function and behavior.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has several advantages for use in laboratory experiments. It is a highly selective inhibitor of GABA aminotransferase, which makes it a useful tool for studying the role of GABA in the brain. It is also relatively stable and easy to use in experiments. However, there are some limitations to its use, including its high cost and limited availability.

Future Directions

There are several potential future directions for research on N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide. One area of interest is its potential use in the treatment of addiction, particularly to drugs such as cocaine and methamphetamine. Another area of interest is its potential use in the treatment of certain types of cancer, where it may be able to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide and its potential therapeutic applications.

Scientific Research Applications

N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been extensively studied in preclinical and clinical settings for its potential therapeutic applications. It has been shown to be effective in the treatment of a range of neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. N-cyclopropyl-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has also been investigated as a potential treatment for certain types of cancer.